Cas no 409108-82-3 (Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy-)

• Product Name: Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy-
• CAS No: 409108-82-3
• MF: C₇H₁₀N₄O₄
• MW: 214.17870092392
• CID: 326274
• PubChem ID: 45093351
• Update Time: 2025-04-19

Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy-
• Acetamide, N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy- (9CI)
• 409108-82-3
• ACETAMIDE,N-(6-AMINO-1,2,3,4-TETRAHYDRO-1-METHYL-2,4-DIOXO-PYRIMIDIN-5-YL)-2-HYDROXY-

• Inchi： 1S/C7H10N4O4/c1-11-5(8)4(9-3(13)2-12)6(14)10-7(11)15/h12H,2,8H2,1H3,(H,9,13)(H,10,14,15)
• InChI Key： PBWZCCFHZPAODI-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N(C)C(N1)=O)NC(CO)=O

Computed Properties

• Exact Mass: 214.07020481g/mol
• Monoisotopic Mass: 214.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 125Ų